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Compound of Interest

Compound Name: Cy7-YNE

Cat. No.: B15553537

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
availability, and technical specifications of Cy7-YNE, a near-infrared (NIR) fluorescent probe
functionalized with a terminal alkyne group. This guide is intended for researchers, scientists,
and drug development professionals who utilize click chemistry for the fluorescent labeling of
biomolecules in various applications, including in vivo imaging, flow cytometry, and
fluorescence microscopy.

Introduction to Cy7-YNE

Cy7-YNE is a derivative of the cyanine dye Cy7, which exhibits fluorescence in the near-
infrared spectrum. The key feature of Cy7-YNE is the presence of a terminal alkyne (-YNE)
group, which allows for its covalent attachment to azide-modified biomolecules via a copper(l)-
catalyzed azide-alkyne cycloaddition (CUAAC) reaction, a cornerstone of click chemistry. This
bioorthogonal reaction is highly specific and efficient, enabling the precise labeling of proteins,
peptides, nucleic acids, and other molecules in complex biological systems. The NIR
fluorescence of the Cy7 core offers significant advantages for biological imaging, including
deeper tissue penetration and reduced autofluorescence from endogenous molecules.

Commercial Availability and Supplier Specifications

A variety of vendors supply Cy7-YNE, often under different product names such as "Cyanine7
alkyne" or "Cy7 alkyne". The following tables summarize the quantitative data from several
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prominent suppliers to facilitate easy comparison.

Table 1: Commercial Suppliers of Cy7-YNE

. Available Unit
Supplier Product Name Catalog Number(s) .
Sizes
Lumiorob Cvanine? alk A50B0, B50BO, 1 . 10
umiprobe anine? alkyne mg, 5 mg, 10 m
p Yy Yy C50B0 g g g
Cyanine 7 alkyne
AAT Bioquest [equivalent to Cy7® 164 1mg
alkyne]
Vector Labs Cy7 Alkyne CCT-1053 1 mg, 5 mg, 25 mg
MedchemExpress Cy7-YNE HY-D1052 5 mg, 10 mg, 25 mg
BroadPharm Cy7.5 alkyne BP-28914 Contact for details
O , 1mg, 5mg, 10mg,
Antibodies.com Cyanine 7 alkyne A270182
25mg, 50mg, 100mg
Aapptec Cy7-YNE CTZ073 Contact for quotation
DC Chemicals Cy7-YNE - 100 mg, 250 mg, 1 g
ChemPep Cyanine 7-YNE - Contact for details

Table 2: Technical Specifications of Cy7-YNE from Various Suppliers
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Extincti
Molecul o o on
Excitati Emissio o . Storage
) ar Coeffici . Solubilit =
Supplier . on Max n Max Purity Conditi
Weight ( ent y
(nm) (nm) ons
g/mol) (M—*cm~
)
Good in -20°C in
Lumiprob >95% DMSO, the dark,
622.28 750 773 199,000 )
e (HPLC) DMF, desiccate
alcohols 1]
AAT
) 833.93 749 776 - - DMSO -20°C
Bioquest
Vector >05%
1038.27 - - 255,000 - -
Labs (HPLC)
-80°C (6
months),
Medche -20°C (1
mExpres - 700-770 790 - - - month),
s protect
from
light.[1]
DMSO,
BroadPh
722.4 788 808 223,000 - DMF, -20°C
arm
DCM
95% (by ) )
Good in -20°Cin
o 1H NMR
Antibodie DMSO, the dark,
622.28 750 773 199,000 and )
s.com DMF, and desiccate
HPLC-
alcohols
MS)

Aapptec 719.9 - - - - - -

Note: Specifications may vary between lots. Always refer to the supplier's certificate of analysis
for the most accurate information.
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Experimental Protocols

The primary application of Cy7-YNE is its conjugation to azide-containing molecules via the
copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. Below is a general protocol
for labeling an azide-modified protein with Cy7-YNE.

General Protocol for Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

This protocol provides a starting point for the conjugation of Cy7-YNE to an azide-modified
protein. Optimization may be required for specific proteins and applications.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

Cy7-YNE

Anhydrous Dimethyl Sulfoxide (DMSO)

Copper(ll) sulfate (CuSQa4) solution (e.g., 20 mM in water)

Reducing agent: Sodium ascorbate solution (e.g., 100 mM in water, freshly prepared)

Copper-chelating ligand (e.g., THPTA or BTTAA) solution (e.g., 100 mM in water)

Purification column (e.g., Sephadex G-25)

Procedure:

o Preparation of Reagents:

o Dissolve Cy7-YNE in anhydrous DMSO to a stock concentration of 10 mM.
o Prepare fresh solutions of sodium ascorbate.

o Reaction Setup:
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o In a microcentrifuge tube, combine the azide-modified protein solution with the Cy7-YNE
stock solution. A molar excess of the dye (e.g., 5-20 fold) over the protein is typically used.

o Add the copper-chelating ligand to the reaction mixture.

o Add the CuSOa solution. The final concentration of copper is typically in the range of 0.1-1
mM.

o |nitiation of the Click Reaction:

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final
concentration of the reducing agent should be in excess of the copper (e.g., 5-10 mM).

o Gently mix the reaction components.

e Incubation:

o Incubate the reaction mixture at room temperature for 1-4 hours, protected from light.
Gentle rotation during incubation is recommended.

o Purification of the Labeled Protein:

o Separate the Cy7-labeled protein from unreacted dye and other reaction components
using a desalting column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g.,
PBS).

o Collect the fractions containing the labeled protein, which can often be identified by their
color.

o Characterization and Storage:

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at the protein's absorbance maximum (e.g., 280 nm) and the absorbance
maximum of Cy7 (around 750 nm).

o Store the labeled protein at 4°C for short-term storage or at -20°C or -80°C for long-term
storage, protected from light.
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Visualizations: Signaling Pathways and
Experimental Workflows

The following diagrams, generated using the DOT language, illustrate a representative
experimental workflow and a relevant signaling pathway where Cy7-YNE can be applied.

Experimental Workflow: Protein Labeling and Cellular
Imaging

This workflow outlines the key steps involved in labeling a protein of interest with Cy7-YNE and
its subsequent use in cellular imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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